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Compound of Interest

Compound Name: 7-Mercaptoheptanoic acid
CAS No.: 52000-32-5
Cat. No.: B1229816
Get Quote
. J

CAS Number: 52000-32-5[1][2][3]

This in-depth guide serves as a technical resource for researchers, scientists, and
professionals in drug development interested in the properties, synthesis, and applications of 7-
Mercaptoheptanoic acid.

Core Properties and Data

7-Mercaptoheptanoic acid is a bifunctional molecule containing both a terminal thiol group
and a carboxylic acid group.[1] This unique structure allows it to be a versatile tool in various
scientific fields, particularly in the development of biosensors and for surface functionalization.

[1]

Quantitative Data Summary
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Property Value Source
CAS Number 52000-32-5 [11[2][3]
Molecular Formula C7H1402S [11[2][3]
Molecular Weight 162.25 g/mol [11[2]
Boiling Point 287.3°C at 760 mmHg [2]
Density 1.062 g/cm3 [2]
Flash Point 127.6°C [2]

pKa (Predicted) 477 £0.10 [2]

Vapor Pressure

0.000637 mmHg at 25°C

[2]

XLogP3 0.5 [2]
Hydrogen Bond Donor Count 2 [2]
Hydrogen Bond Acceptor

ydrog p 3 2]

Count

Experimental Protocols
Synthesis of 7-Mercaptoheptanoic Acid

A common and well-documented method for the synthesis of 7-Mercaptoheptanoic acid

involves the use of a halo-substituted heptanoate and a thiol source, such as thiourea.[1] This

is followed by a hydrolysis step to yield the final product.

Materials:

Thiourea

Potassium hydroxide

Hydrochloric acid

Ethyl 7-bromoheptanoate (or other halo-substituted heptanoate)
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o Ethanol
o Water
Procedure:

o Thiourea Alkylation: Dissolve ethyl 7-bromoheptanoate and thiourea in ethanol. The mixture
is then heated to reflux for several hours. This reaction forms an isothiouronium salt
intermediate.

o Hydrolysis: After the initial reaction is complete, a solution of potassium hydroxide in water is
added to the mixture. The solution is then heated to reflux again to hydrolyze the
intermediate. This step cleaves the C-S bond of the isothiouronium group, liberating the free
thiol.[1]

« Acidification: Once the hydrolysis is complete, the reaction mixture is cooled. The solution is
then acidified by the dropwise addition of hydrochloric acid. This step protonates the
carboxylate and thiol groups, leading to the precipitation of 7-Mercaptoheptanoic acid.

 Purification: The crude product can be purified by recrystallization or chromatography to
obtain a high-purity final product.

Biosynthetic Pathway and Experimental Workflow

In certain methanogenic archaea, 7-Mercaptoheptanoic acid is synthesized as a precursor to
Coenzyme B.[1] The biosynthesis begins with a-ketosuberate and proceeds through a series of
enzymatic steps.

Biosynthetic Pathway

ATP-dependent coupling with threonine
a-Ketosuberate |— Enzymatic Conversion | | \termediate Steps AR S50 7-Mercaptoheptanoic Acid ioligwedbylphosphorylation Coenzyme B
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Caption: Biosynthesis of 7-Mercaptoheptanoic acid in methanogenic archaea.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229816?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

